Cas no 1257553-57-3 (2-(2H-1,3-benzodioxol-5-yloxy)-N-(2-{6-(pyridin-2-yl)pyridazin-3-yloxy}ethyl)acetamide)
2-(2H-1,3-benzodioxol-5-yloxy)-N-(2-{6-(pyridin-2-yl)pyridazin-3-yloxy}ethyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(2H-1,3-benzodioxol-5-yloxy)-N-(2-{6-(pyridin-2-yl)pyridazin-3-yloxy}ethyl)acetamide
- 2-(1,3-benzodioxol-5-yloxy)-N-[2-(6-pyridin-2-ylpyridazin-3-yl)oxyethyl]acetamide
-
- Inchi: 1S/C20H18N4O5/c25-19(12-27-14-4-6-17-18(11-14)29-13-28-17)22-9-10-26-20-7-5-16(23-24-20)15-3-1-2-8-21-15/h1-8,11H,9-10,12-13H2,(H,22,25)
- InChI Key: CZVOVWZEJVDWND-UHFFFAOYSA-N
- SMILES: C(NCCOC1=NN=C(C2=NC=CC=C2)C=C1)(=O)COC1=CC=C2OCOC2=C1
2-(2H-1,3-benzodioxol-5-yloxy)-N-(2-{6-(pyridin-2-yl)pyridazin-3-yloxy}ethyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6094-0614-2μmol |
2-(2H-1,3-benzodioxol-5-yloxy)-N-(2-{[6-(pyridin-2-yl)pyridazin-3-yl]oxy}ethyl)acetamide |
1257553-57-3 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6094-0614-5μmol |
2-(2H-1,3-benzodioxol-5-yloxy)-N-(2-{[6-(pyridin-2-yl)pyridazin-3-yl]oxy}ethyl)acetamide |
1257553-57-3 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6094-0614-10μmol |
2-(2H-1,3-benzodioxol-5-yloxy)-N-(2-{[6-(pyridin-2-yl)pyridazin-3-yl]oxy}ethyl)acetamide |
1257553-57-3 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6094-0614-20μmol |
2-(2H-1,3-benzodioxol-5-yloxy)-N-(2-{[6-(pyridin-2-yl)pyridazin-3-yl]oxy}ethyl)acetamide |
1257553-57-3 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6094-0614-1mg |
2-(2H-1,3-benzodioxol-5-yloxy)-N-(2-{[6-(pyridin-2-yl)pyridazin-3-yl]oxy}ethyl)acetamide |
1257553-57-3 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6094-0614-2mg |
2-(2H-1,3-benzodioxol-5-yloxy)-N-(2-{[6-(pyridin-2-yl)pyridazin-3-yl]oxy}ethyl)acetamide |
1257553-57-3 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6094-0614-3mg |
2-(2H-1,3-benzodioxol-5-yloxy)-N-(2-{[6-(pyridin-2-yl)pyridazin-3-yl]oxy}ethyl)acetamide |
1257553-57-3 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6094-0614-4mg |
2-(2H-1,3-benzodioxol-5-yloxy)-N-(2-{[6-(pyridin-2-yl)pyridazin-3-yl]oxy}ethyl)acetamide |
1257553-57-3 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6094-0614-5mg |
2-(2H-1,3-benzodioxol-5-yloxy)-N-(2-{[6-(pyridin-2-yl)pyridazin-3-yl]oxy}ethyl)acetamide |
1257553-57-3 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6094-0614-10mg |
2-(2H-1,3-benzodioxol-5-yloxy)-N-(2-{[6-(pyridin-2-yl)pyridazin-3-yl]oxy}ethyl)acetamide |
1257553-57-3 | 10mg |
$79.0 | 2023-09-09 |
2-(2H-1,3-benzodioxol-5-yloxy)-N-(2-{6-(pyridin-2-yl)pyridazin-3-yloxy}ethyl)acetamide Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
Additional information on 2-(2H-1,3-benzodioxol-5-yloxy)-N-(2-{6-(pyridin-2-yl)pyridazin-3-yloxy}ethyl)acetamide
Introduction to Compound with CAS No 1257553-57-3 and Product Name: 2-(2H-1,3-benzodioxol-5-yloxy)-N-(2-{6-(pyridin-2-yl)pyridazin-3-yloxy}ethyl)acetamide
Compound with the CAS number 1257553-57-3 and the product name 2-(2H-1,3-benzodioxol-5-yloxy)-N-(2-{6-(pyridin-2-yl)pyridazin-3-yloxy}ethyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular framework of this compound incorporates several key pharmacophoric elements that contribute to its unique biological activity and therapeutic relevance.
The core structure of the compound is built around a benzodioxol moiety, which is a well-known scaffold in medicinal chemistry. Benzodioxols, also referred to as tetrahydrofurans with an oxygen bridge, are frequently encountered in natural products and synthetic drugs. The presence of the 2H-1,3-benzodioxol-5-yloxy group in the compound’s name highlights its structural complexity and suggests potential interactions with biological targets. This moiety is often associated with properties such as antioxidant activity and modulation of enzyme function, making it a valuable component in the design of novel therapeutic agents.
Additionally, the compound features an acetamide functional group at the N-position, which is a common pharmacophore in drug molecules. Acetamides are known for their ability to enhance solubility and bioavailability, as well as their role in modulating biological pathways. The N-substituent of the acetamide in this compound is particularly noteworthy, as it includes a long aliphatic chain terminated by an ethyl group. This structural feature can influence the compound’s pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME).
The most striking aspect of this compound’s structure is the presence of a pyridazine ring linked to a pyridine moiety through an oxygenated ether linkage. This arrangement creates a highly conjugated system that can interact with various biological targets through hydrogen bonding and hydrophobic interactions. The 6-(pyridin-2-yl)pyridazin-3-yloxy group is particularly interesting because it combines two heterocyclic rings known for their pharmaceutical significance. Pyridazines are often found in active pharmaceutical ingredients (APIs) due to their ability to modulate enzyme activity and receptor binding. Pyridines, on the other hand, are widely used in medicinal chemistry for their electron-donating properties and ability to form stable complexes with biological targets.
Recent research has highlighted the importance of multicomponent interactions in drug design. The compound under discussion exemplifies this principle by integrating multiple pharmacophoric elements into a single molecular framework. The combination of a benzodioxol scaffold, an acetamide group, and a pyridazine-pyridine pair suggests potential applications in multiple therapeutic areas. For instance, such structures have been explored for their roles in modulating central nervous system (CNS) activity, inflammation, and metabolic disorders.
In terms of biological activity, preliminary studies have indicated that compounds with similar structural motifs may exhibit inhibitory effects on various enzymes and receptors. The benzodioxol moiety has been associated with activities such as anticonvulsant and anti-inflammatory effects, while the pyridazine-pyridine pair is known for its potential in anticancer and antimicrobial applications. The acetamide group further enhances these possibilities by contributing to overall bioactivity through its interaction with biological targets.
The synthesis of this compound involves sophisticated organic chemistry techniques that require careful optimization to ensure high yield and purity. Key steps include nucleophilic substitution reactions to introduce the benzodioxol and pyridazine units, followed by condensation reactions to form the acetamide linkage. Advanced spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for characterizing the compound’s structure and verifying its purity.
Given its complex structure and multiple pharmacophoric elements, this compound represents a promising candidate for further investigation in drug discovery programs. Its potential applications span across various therapeutic areas, including oncology, neurology, and immunology. Researchers are particularly interested in exploring its interactions with enzymes such as kinases and phosphodiesterases, which play critical roles in many disease pathways.
The development of novel therapeutic agents relies heavily on understanding the relationship between molecular structure and biological activity. Computational modeling techniques such as molecular docking and quantum mechanical calculations are increasingly used to predict how compounds will interact with biological targets. These methods can provide valuable insights into the binding affinity and mode of action of new drug candidates like this one.
In conclusion,2-(2H-1,3-benzodioxol-5-yloxy)-N-(2-{6-(pyridin-2-yl)pyridazin-3-yloxy}ethyl)acetamide represents a significant advancement in pharmaceutical chemistry due to its intricate molecular structure and potential therapeutic applications. Its combination of key pharmacophoric elements makes it a promising candidate for further investigation in drug discovery programs aimed at developing novel treatments for various diseases.
1257553-57-3 (2-(2H-1,3-benzodioxol-5-yloxy)-N-(2-{6-(pyridin-2-yl)pyridazin-3-yloxy}ethyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)